Combined TPRx, in situGISAXS and GIXAS studies of model semiconductor-supported platinumcatalysts in the hydrogenation of ethene

Physical Chemistry Chemical Physics Pub Date: 2010-04-27 DOI: 10.1039/B926493K

Abstract

The preparation, characterization and catalytic reactivity of a GaN supported Pt catalyst in the hydrogenation of ethene are presented in this feature article, highlighting the use of in situ characterization of the material properties during sample handling and catalysis by combining temperature programmed reaction with in situ grazing incidence small-angle X-ray scattering and X-ray absorption spectroscopy. The catalysts are found to be sintering resistant at elevated temperatures as well as during reduction and hydrogenation reactions. In contrast to Pt particles of approximately 7 nm diameter, smaller particles of 1.8 nm in size are found to dynamically adapt their shape and oxidation state to the changes in the reaction environment. These smaller Pt particles also showed an initial deactivation in ethene hydrogenation, which is paralleled by the change in the particle shape. The subtle temperature-dependent X-ray absorbance of the 1.8 nm sized Pt particles indicates that subtle variations in the electronic structure induced by the state of reduction by electron tunnelling over the Schottky barrier between the Pt particles and the GaN support can be monitored.

Graphical abstract: Combined TPRx, in situ GISAXS and GIXAS studies of model semiconductor-supported platinum catalysts in the hydrogenation of ethene
Combined TPRx, in situGISAXS and GIXAS studies of model semiconductor-supported platinumcatalysts in the hydrogenation of ethene
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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